

A Comparative Guide to Reference Standards for Tranexamic Acid Impurities

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *1,2-Didehydro tranexamic acid*

CAS No.: 330838-52-3

Cat. No.: B142791

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of reference standards for the analysis of impurities in Tranexamic Acid. As a synthetic analog of the amino acid lysine, tranexamic acid is a critical antifibrinolytic agent used to control bleeding in various clinical scenarios.^{[1][2][3]} Ensuring its purity is paramount for patient safety and therapeutic efficacy. This document delves into the types of impurities, the available reference standards, and a detailed experimental protocol for their accurate quantification, providing a comprehensive resource for quality control and drug development.

The Imperative of Impurity Profiling in Tranexamic Acid

The quality of an Active Pharmaceutical Ingredient (API) like tranexamic acid is defined by its purity. Impurities can arise from multiple sources and may impact the drug's stability, efficacy, and safety.^[4] Regulatory authorities mandate strict control over these impurities.^[4] Understanding their origin is key to effective control.

- **Synthesis-Related Impurities:** These are by-products or unreacted intermediates that form during the chemical synthesis of tranexamic acid. Examples include cis-isomers and related compounds specified in pharmacopeias.[\[4\]](#)[\[5\]](#)
- **Degradation Products:** Tranexamic acid can degrade when exposed to environmental factors such as heat, light, or moisture during storage, leading to the formation of new impurities.[\[4\]](#) Forced degradation studies are essential to identify these potential degradants.[\[6\]](#)
- **Residual Solvents:** Trace amounts of solvents used during the manufacturing process may persist in the final API.[\[4\]](#) Their levels are strictly controlled according to ICH guidelines.

Pharmacopeias like the United States Pharmacopeia (USP) and European Pharmacopoeia (EP) list several known impurities for tranexamic acid, which must be monitored.[\[4\]](#)[\[7\]](#)

Impurity Name (As per EP/USP)	Common Name/Structure	CAS Number
Impurity A	trans,trans-4,4'-(Iminodimethylene)di(cyclohexanecarboxylic)acid	93940-19-3
Impurity B	cis-4-(Aminomethyl)cyclohexanecarboxylic acid	1197-17-7
Impurity C	(RS)-4-(Aminomethyl)cyclohex-1-enecarboxylic acid	330838-52-3
Impurity D	4-Aminomethylbenzoic acid	56-91-7

A Comparative Analysis of Reference Standard Tiers

The accuracy of any impurity analysis hinges on the quality of the reference standards used. These standards are categorized into different tiers based on their certification, traceability, and intended application.

Standard Type	Source/Provider	Traceability & Certification	Intended Use	Purity & Characterization	Cost & Availability
Primary Pharmacopeial Standards	USP, EP (EDQM), BP, JP[8][9][10]	Directly cited in pharmacopeial monographs. Considered the highest authority.	Definitive identification, purity tests, and assays as prescribed in monographs. Primary calibrator.	Extensively characterized and of the highest purity. [8]	High cost, available directly from pharmacopeial bodies.
Secondary Standards (CRM)	Commercial suppliers (e.g., Sigma-Aldrich)	Certified Reference Material (CRM) produced under ISO 17034 & ISO/IEC 17025. Traceable to primary standards.	Routine quality control, method validation, and as a cost-effective alternative to primary standards.	High purity, with a detailed Certificate of Analysis (CoA) showing traceability.	Moderate cost, widely available from chemical suppliers.

Commercial/ Working Standards	Various specialized suppliers[11] [12][13][14]	Purity determined by the manufacturer. CoA provided. May not have direct traceability to primary standards.	Research, method development, impurity identification, and as in- house working standards. [13][14]	Purity varies. Characterizati on data (NMR, MS, HPLC) is typically provided on the CoA.	Varies by purity and supplier. Often the most cost- effective option for a wide range of impurities.
-------------------------------------	---	---	--	--	--

The choice of standard is dictated by the application. For regulatory submissions and pharmacopeial release testing, primary or traceable secondary standards are mandatory. For internal research, process development, and method validation, well-characterized commercial standards are often sufficient and more practical.

Experimental Workflow: Impurity Profiling by RP-HPLC

High-Performance Liquid Chromatography (HPLC) is the predominant analytical technique for separating and quantifying tranexamic acid and its related substances.[15][16] The following protocol is a representative method based on pharmacopeial guidelines for the analysis of tranexamic acid impurities.[5][17]

Objective

To separate, identify, and quantify known impurities in a tranexamic acid API sample using certified reference standards.

Experimental Protocol

1. Materials and Reagents:

- Reference Standards: USP Tranexamic Acid RS, USP Tranexamic Acid Related Compound C RS, and other relevant impurity standards (e.g., Impurities A, B, D).[5][9]

- Sample: Tranexamic Acid API batch to be tested.
- HPLC Column: L1 packing, e.g., C18, 4.6-mm × 25-cm; 5-μm particle size.[5]
- Reagents: Anhydrous monobasic sodium phosphate, triethylamine, sodium lauryl sulfate, phosphoric acid.[5][17]
- Solvents: HPLC-grade methanol and water.

2. Instrumentation:

- HPLC system equipped with a quaternary pump, autosampler, column oven, and UV-Vis detector.

3. Chromatographic Conditions:

Parameter	Condition
Mobile Phase	A buffered aqueous-organic mixture. Example: A solution containing sodium phosphate, triethylamine, and sodium lauryl sulfate, with pH adjusted to 2.5, mixed with methanol (e.g., 60:40 v/v).[5][17]
Flow Rate	1.0 mL/min.[5]
Column Temperature	Ambient or controlled (e.g., 30°C).
Detection Wavelength	220 nm.[5][17]
Injection Volume	20 μL.[5]

4. Preparation of Solutions:


- System Suitability Solution: Prepare a solution in water containing approximately 0.2 mg/mL of USP Tranexamic Acid RS and a specified concentration of a key impurity, such as 0.002 mg/mL of USP Tranexamic Acid Related Compound C RS.[5] This solution is critical to verify the resolution and performance of the chromatographic system.

- **Standard Solution:** Prepare a solution of USP Tranexamic Acid RS in water at a known concentration (e.g., 50 µg/mL).[\[5\]](#)
- **Sample Solution:** Accurately weigh and dissolve the Tranexamic Acid API in water to achieve a high concentration (e.g., 10 mg/mL) for the detection of trace impurities.[\[5\]](#)

5. Analysis Procedure:

- Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
- Inject the System Suitability Solution. Verify that the resolution between the tranexamic acid peak and the impurity peak meets the pharmacopeial requirement (e.g., NLT 2.0).[\[5\]](#)
- Inject the Standard Solution and the Sample Solution in sequence.
- Run the chromatogram for a sufficient time to elute all potential impurities (e.g., three times the retention time of the main tranexamic acid peak).[\[5\]](#)

Workflow Visualization



[Click to download full resolution via product page](#)

Caption: HPLC workflow for tranexamic acid impurity profiling.

Data Interpretation and Acceptance Criteria

The acquired chromatograms are analyzed to identify and quantify impurities. Identification is typically based on the Relative Retention Time (RRT) of each impurity peak with respect to the principal tranexamic acid peak. Quantification is performed by comparing the peak area of each impurity in the sample to the peak area of the tranexamic acid in the dilute standard solution, applying appropriate response factors if necessary.

Table: Example Data and Pharmacopeial Limits

Impurity Name	RRT (Approx.)	Acceptance Criteria (NMT %)[5]	Result in Sample (%)	Status
Impurity B (cis-isomer)	Varies	0.5%	0.08%	Pass
Impurity C	Varies	0.1%	0.03%	Pass
Any Unspecified Impurity	-	0.10%	< 0.05%	Pass
Total Impurities	-	0.2%	0.11%	Pass
NMT: Not More Than				

The results must comply with the acceptance criteria defined in the relevant pharmacopeial monograph, which specifies the limits for individual known impurities, any single unknown impurity, and the total of all impurities.[5]

Conclusion

The selection of appropriate reference standards is a foundational requirement for the accurate and reliable quality control of tranexamic acid. Primary pharmacopeial standards serve as the ultimate benchmark for regulatory compliance, while traceable secondary standards and well-characterized commercial standards offer practical and cost-effective solutions for routine testing, method development, and research. By implementing a robust, validated analytical method, such as the HPLC protocol detailed in this guide, and using the correct reference

standards, researchers and drug development professionals can confidently ensure the purity, safety, and efficacy of tranexamic acid, meeting the stringent demands of the pharmaceutical industry.

References

- Veeprho. (n.d.). Tranexamic Impurities and Related Compound. Retrieved from [\[Link\]](#)
- Pharmaffiliates. (n.d.). Tranexamic Acid-impurities. Retrieved from [\[Link\]](#)
- Alfa Omega Pharma. (n.d.). Tranexamic Acid Impurities | 1197-18-8 Certified Reference Substance. Retrieved from [\[Link\]](#)
- British Pharmacopoeia. (n.d.). tranexamic acid - Reference Standards catalogue. Retrieved from [\[Link\]](#)
- United States Pharmacopeia. (2024). Tranexamic Acid - USP-NF. Retrieved from [\[Link\]](#)
- SynZeal. (n.d.). Tranexamic Acid Impurities. Retrieved from [\[Link\]](#)
- Veeprho. (n.d.). Tranexamic acid | CAS 1197-18-8. Retrieved from [\[Link\]](#)
- United States Pharmacopeial Convention. (2011, November 29). Tranexamic Acid Official Monograph. Retrieved from [\[Link\]](#)
- Axios Research. (n.d.). Tranexamic Acid. Retrieved from [\[Link\]](#)
- Omchemlabs. (n.d.). Tranexamic Impurities. Retrieved from [\[Link\]](#)
- PATH. (n.d.). TRANEXAMIC ACID. Retrieved from [\[Link\]](#)
- Chinese Pharmaceutical Journal. (2010). Determination of Tranexamic Acid Injection and Its Related Substances by RP-HPLC. Retrieved from [\[Link\]](#)
- Journal of Pharmaceutical and Biomedical Analysis. (2018). Analytical methods for quantification of tranexamic acid in biological fluids: A review. Retrieved from [\[Link\]](#)

- Japanese Pharmacopoeia. (n.d.). Official Monographs for Part I / Tranexamic Acid. Retrieved from [\[Link\]](#)
- AllImpus. (n.d.). Tranexamic Impurities and Related Compounds Manufacturer. Retrieved from [\[Link\]](#)
- International Journal of Pharmaceutical and PURE & APPLIED RESEARCH. (2025). Analytical Method Development and Validation of Tranexamic Acid in Pure and Dosage Form Using RP-HPLC. Retrieved from [\[Link\]](#)
- U.S. Food and Drug Administration. (2009, March 27). Center for Drug Evaluation and Research - NDA 22-430. Retrieved from [\[Link\]](#)
- Wikipedia. (n.d.). Tranexamic acid. Retrieved from [\[Link\]](#)
- PubChem. (n.d.). 4-(Aminomethyl)cyclohexanecarboxylic acid. Retrieved from [\[Link\]](#)
- PubChem. (n.d.). Tranexamic Acid. Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Tranexamic acid - Wikipedia [\[en.wikipedia.org\]](https://en.wikipedia.org)
- 2. 4-(Aminomethyl)cyclohexanecarboxylic acid | C₈H₁₅NO₂ | CID 5526 - PubChem [\[pubchem.ncbi.nlm.nih.gov\]](https://pubchem.ncbi.nlm.nih.gov)
- 3. Tranexamic Acid - PubChem [\[pubchem.ncbi.nlm.nih.gov\]](https://pubchem.ncbi.nlm.nih.gov)
- 4. veeprho.com [\[veeprho.com\]](https://veeprho.com)
- 5. drugfuture.com [\[drugfuture.com\]](https://drugfuture.com)
- 6. accessdata.fda.gov [\[accessdata.fda.gov\]](https://accessdata.fda.gov)
- 7. allImpus.com [\[allImpus.com\]](https://allImpus.com)

- [8. Reference Standards catalogue - British Pharmacopoeia \[pharmacopoeia.com\]](#)
- [9. Tranexamic Acid \[doi.usp.org\]](#)
- [10. veeprho.com \[veeprho.com\]](#)
- [11. pharmaffiliates.com \[pharmaffiliates.com\]](#)
- [12. Tranexamic Acid Impurities | 1197-18-8 Certified Reference Substance \[alfaomegapharma.com\]](#)
- [13. Tranexamic Acid Impurities | SynZeal \[synzeal.com\]](#)
- [14. Tranexamic Acid |Axios Research \[axios-research.com\]](#)
- [15. USP 38 monograph: impurity analysis of tranexamic acid using a C18 HPLC column - Thermo Scientific AppsLab Library of Analytical Applications \[appslab.thermofisher.com\]](#)
- [16. EP 8.0 monograph: impurity analysis of tranexamic acid using a C18 HPLC column - Thermo Scientific AppsLab Library of Analytical Applications \[appslab.thermofisher.com\]](#)
- [17. Determination of Tranexamic Acid Injection and Its Related Substances by RP-HPLC \[journal11.magtechjournal.com\]](#)
- To cite this document: BenchChem. [A Comparative Guide to Reference Standards for Tranexamic Acid Impurities]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b142791/docs#a-comparative-guide-to-reference-standards-for-tranexamic-acid-impurities\]](https://www.benchchem.com/product/b142791/docs#a-comparative-guide-to-reference-standards-for-tranexamic-acid-impurities)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)